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Compound of Interest

Compound Name:
8-Chloro-5-methoxy-2-

methylquinoline

CAS No.: 420786-79-4

Cat. No.: B11895146 Get Quote

Chemical Profile & Hazard Assessment
To dispose of a chemical safely, you must first understand its reactivity profile.[1][2][3] 8-
Chloro-5-methoxy-2-methylquinoline is a halogenated nitrogen heterocycle.[1][2][3] Its

disposal protocol is dictated by two critical structural features: the basic nitrogen (quinoline ring)

and the chlorine substituent.[1][2][3]
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Property Characteristic Operational Implication

Chemical Class
Halogenated Quinoline

Derivative

DO NOT mix with strong acids

(exothermic neutralization) or

oxidizers.[1][2][3]

Waste Stream Halogenated Organic

Requires high-temperature

incineration with acid gas

scrubbing (to capture HCl).[1]

[2][3]

Combustibility Combustible Solid/Liquid
Flash point likely >100°C, but

supports combustion.[1][2][3]

Toxicity Irritant / Potentially Toxic

Treat as hazardous to aquatic

environments.[2][3] Zero drain

disposal.

Reactivity Acid-Sensitive

Reacts with strong mineral

acids to form salts, generating

heat.[1][2][3]

Pre-Disposal Segregation & Storage
Effective disposal begins at the bench.[1][2][3] Improper segregation is the leading cause of

waste container accidents.[1][2][3]

Segregation Rules (The "Never-Mix" List)
NO Strong Acids: Do not add this compound directly to acidic waste streams (e.g., Aqua

Regia, Piranha solution, or concentrated HCl waste).[1][2] The exothermic reaction can

pressurize containers.[1][2][3]

NO Oxidizers: Keep separate from peroxides, nitrates, and perchlorates.[1][2]

NO Aqueous Drains: This compound is lipophilic and toxic to aquatic life; it must never enter

the municipal water system.[1][2][3]

Container Selection
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Solid Waste: Wide-mouth High-Density Polyethylene (HDPE) jars or amber glass jars with

Teflon-lined caps.

Liquid Waste: Amber glass or HDPE carboys.[2][3] Ensure the cap is vented if there is any

risk of ongoing reaction, though stable solutions should be sealed tightly.[1][2][3]

The Disposal Workflow (Step-by-Step)
Scenario A: Disposal of Pure Solid (e.g.,
Expired/Degraded Stock)[1][2]

PPE Required: Nitrile gloves (double-gloved recommended), safety goggles, lab coat, and

N95 dust mask or fume hood sash lowered.[1][2]

Packaging: Transfer the solid directly into a dedicated "Solid Hazardous Waste" container.

Note: If the original container is intact and clearly labeled, you may dispose of the entire

container within a larger secondary waste drum if permitted by your EHS.[1][2]

Labeling: Affix a hazardous waste tag.

Constituents: "8-Chloro-5-methoxy-2-methylquinoline".[1][2][4]

Hazard Checkbox: Check "Toxic" and "Irritant".[1][2][3]

Destruction: This waste must be routed for incineration.[1][2][3]

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Solvent Compatibility: Ensure the carrier solvent is compatible with the waste stream.[1][2][3]

Halogenated Solvents (DCM, Chloroform): Combine into the "Halogenated Organic

Waste" carboy.

Non-Halogenated Solvents (Methanol, Ethyl Acetate): If the concentration of the quinoline

is <1%, it may often be placed in non-halogenated waste, BUT best practice dictates
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treating any solution containing this chlorinated compound as Halogenated Waste to

prevent downstream incinerator corrosion issues.[1][2]

Neutralization (If Acidic): If the quinoline is in an acidic reaction mixture, neutralize the

solution to pH 6-8 using Sodium Bicarbonate (NaHCO₃) before transferring to the waste

carboy to prevent heat generation in the drum.[1][2][3]

Scenario C: Contaminated Debris (Sharps, Gloves,
Weigh Boats)[1][2][6]

Sharps: Needles contaminated with the compound go immediately into a rigid Red Sharps

Container.[1][2][3]

Soft Debris: Gloves and paper towels heavily contaminated should be double-bagged (clear

polyethylene bags) and tagged as "Solid Hazardous Waste - Debris".[2][3]

Visualizing the Decision Matrix
The following diagram illustrates the logical flow for determining the correct waste stream.
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Waste Generation:
8-Chloro-5-methoxy-2-methylquinoline

Physical State?

Solid Waste

Pure Substance / Debris

Liquid Waste

In Solution

HDPE Wide Mouth Jar
Label: Toxic Solid

Solvent Type?

Halogenated Organic Waste
(Blue/Red Tag)

Contains DCM, Chloroform,
or >2% Cl-Quinoline

Non-Halogenated Waste
(Check Concentration)

Only if <1% in
MeOH/EtOAc (Verify w/ EHS)

Final Disposal:
High-Temp Incineration

(w/ Scrubber)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 8-Chloro-5-methoxy-2-methylquinoline waste

streams. Note the priority on Halogenated streams due to the chlorine substituent.[1][2]

Regulatory & Compliance Framework (USA)
RCRA Waste Codes
While this specific molecule may not be explicitly listed (P or U list) under the Resource

Conservation and Recovery Act (RCRA), it must be characterized by the generator.[1][2][3]

Characteristic Waste: If the waste exhibits toxicity (via TCLP test), it carries a D-code.[1][2][3]

Halogenated Solvents: If mixed with spent halogenated solvents (e.g., Methylene Chloride),

the entire mixture adopts the F001/F002 code [1].[1][2][3][5]

Default Classification: Treat as "Hazardous Waste, N.O.S."[1][2] (Not Otherwise Specified)

with the technical name listed on the manifest.

Emergency Response (Spills)[1][2]
Evacuate: Clear the immediate area of unnecessary personnel.

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1][2][3]

Containment: Surround the spill with an inert absorbent (Vermiculite or Sand).[1][2][3][6] Do

not use paper towels if the substance is mixed with oxidizers.[1][2][3]

Cleanup: Scoop the absorbed material into a disposable container.[1][2][3] Wash the surface

with a soap/water solution; collect the rinsate as hazardous liquid waste.[1][2][3]

References
United States Environmental Protection Agency (EPA).Hazardous Waste Codes (F, K, P, and

U Lists).[1][2][3] RCRA Regulations.[1][2][3][7] Available at: [Link][1][2]
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at: [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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